4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine

• IUPAC Name: 4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C6H3BrClN3/c7-4-2-9-6(8)5-3(4)1-10-11-5/h1-2H,(H,10,11)
• InChI Key: IQTBFAQDVRWZMA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C(=N1)Cl)NN=C2)Br
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• CAS RN: 1446222-51-0

Description

“4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine” is a heterocyclic compound with the molecular formula C6H3BrClN3. It has a molecular weight of 232.47. It is typically stored under an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of “4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine” is characterized by the presence of bromine and chlorine atoms on the pyrazolopyridine ring.

Physical And Chemical Properties Analysis

“4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine” is a solid compound. It has a predicted boiling point of 386.3±37.0 °C and a predicted density of 1.996±0.06 g/cm3. The compound has a predicted pKa value of 7.65±0.40.

Scientific Research Applications

Anticancer Activity

• . These compounds have been screened for their antitumor activity in vitro, with promising results. For instance, compound 41 demonstrated significant activity and has been tested with a full-panel, five-dose assay to assess its GI50, TGI, and IC50 values.

Synthetic Applications

• . Researchers utilize it as a versatile building block in organic synthesis.

Biomedical Applications

• The pyrazolopyrimidine moiety, to which 4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine belongs, is commonly used in pharmaceutical design. .

Safety And Hazards

The compound is classified as Acute Tox. 3 Oral according to hazard classifications. It is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes if skin contact occurs.

Future Directions

The future directions for “4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine” and similar compounds could involve further exploration of their synthetic strategies and approaches, as well as their potential applications in various scientific fields.

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (2 ml) was added to 4-bromo-1H-pyrazolo[3,4-c]pyridine 6-oxide (148 mg) obtained in the 1st step, followed by stirring at room temperature for 3 hours. The reaction solution was poured into water, followed by extraction with ethyl acetate. An insoluble precipitate was removed and then the solvent was distilled away under reduced pressure. A yellow solid of 4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine (126 mg) was thus obtained.